Cas no 2006109-95-9 (tert-butyl 3-2-(cyclobutylmethoxy)ethoxy-4-iodopyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-2-(cyclobutylmethoxy)ethoxy-4-iodopyrrolidine-1-carboxylate
• CAS No: 2006109-95-9
• MF: C₁₆H₂₈INO₄
• MW: 425.302297592163
• CID: 6018705
• PubChem ID: 165493662
• Update Time: 2025-10-31

tert-butyl 3-2-(cyclobutylmethoxy)ethoxy-4-iodopyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-2-(cyclobutylmethoxy)ethoxy-4-iodopyrrolidine-1-carboxylate
• 2006109-95-9
• EN300-1136159
• tert-butyl 3-[2-(cyclobutylmethoxy)ethoxy]-4-iodopyrrolidine-1-carboxylate

• Inchi： 1S/C16H28INO4/c1-16(2,3)22-15(19)18-9-13(17)14(10-18)21-8-7-20-11-12-5-4-6-12/h12-14H,4-11H2,1-3H3
• InChI Key： QDIHIFYKMCBTJV-UHFFFAOYSA-N
• SMILES： IC1CN(C(=O)OC(C)(C)C)CC1OCCOCC1CCC1

Computed Properties

• Exact Mass: 425.10631g/mol
• Monoisotopic Mass: 425.10631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 48Ų

Additional information on tert-butyl 3-2-(cyclobutylmethoxy)ethoxy-4-iodopyrrolidine-1-carboxylate

Professional Introduction to Tert-butyl 3-2-(cyclobutylmethoxy)ethoxy-4-iodopyrrolidine-1-carboxylate (CAS No. 2006109-95-9)

Tert-butyl 3-2-(cyclobutylmethoxy)ethoxy-4-iodopyrrolidine-1-carboxylate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 2006109-95-9, represents a novel structural motif with potential applications in the development of bioactive molecules. Its unique chemical framework, characterized by the presence of an iodine substituent and a tert-butyl ester group, makes it a valuable scaffold for medicinal chemists exploring new therapeutic avenues.

The structural complexity of tert-butyl 3-2-(cyclobutylmethoxy)ethoxy-4-iodopyrrolidine-1-carboxylate arises from its multifaceted functional groups, which include an iodine atom at the 4-position of the pyrrolidine ring and a tert-butyl ester moiety at the 1-position. The cyclobutylmethoxy group introduces steric hindrance and electronic diversity, which can be exploited to modulate binding interactions with biological targets. Such features are particularly relevant in the design of small-molecule inhibitors targeting enzymes and receptors involved in critical biological pathways.

In recent years, there has been a growing interest in the development of iodinated heterocycles as pharmacophores due to their ability to enhance metabolic stability and binding affinity. The iodine atom in tert-butyl 3-2-(cyclobutylmethoxy)ethoxy-4-iodopyrrolidine-1-carboxylate serves as a handle for further chemical manipulation, enabling the synthesis of derivatives through cross-coupling reactions such as Suzuki-Miyaura or Stille couplings. These reactions are widely employed in drug discovery to introduce diverse functional groups while maintaining the core structural integrity of the molecule.

The tert-butyl ester group at the 1-position of the pyrrolidine ring provides additional opportunities for chemical modification. Esterases can cleave this group under physiological conditions, releasing a free carboxylic acid that can be further functionalized. This feature is particularly useful in prodrug design, where esters are often employed to enhance oral bioavailability or controlled release profiles.

Recent advancements in computational chemistry have facilitated the virtual screening of large libraries of compounds, including derivatives of tert-butyl 3-2-(cyclobutylmethoxy)ethoxy-4-iodopyrrolidine-1-carboxylate. Molecular docking studies have revealed that this compound exhibits promising interactions with various biological targets, such as kinases and G protein-coupled receptors (GPCRs). These interactions are mediated by the iodine atom and other functional groups, which can be fine-tuned to optimize binding affinity and selectivity.

The cyclobutylmethoxy group contributes to the steric profile of tert-butyl 3-2-(cyclobutylmethoxy)ethoxy-4-iodopyrrolidine-1-carboxylate, influencing its solubility and membrane permeability. This is particularly important for drug candidates intended for oral administration or delivery across biological barriers. Additionally, the presence of multiple chiral centers in this molecule allows for the synthesis of enantiomerically pure derivatives, which can exhibit improved pharmacological properties compared to racemic mixtures.

In vitro studies have demonstrated that derivatives of this compound exhibit inhibitory activity against several therapeutic targets relevant to oncology and inflammatory diseases. For instance, modifications at the iodine-bearing position have been shown to enhance binding to tyrosine kinases, which are key players in cancer cell signaling pathways. Similarly, alterations in the cyclobutylmethoxy group have been explored to improve interactions with GPCRs involved in pain perception and neurotransmitter regulation.

The synthesis of tert-butyl 3-2-(cyclobutylmethoxy)ethoxy-4-iodopyrrolidine-1-carboxylate involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps include nucleophilic substitution reactions to introduce the iodine atom and ester group, followed by functional group interconversions to achieve the desired molecular architecture. Advances in synthetic methodologies have enabled more efficient and sustainable routes to this compound, aligning with green chemistry principles.

The potential applications of this compound extend beyond traditional small-molecule drug development. It serves as a valuable building block for peptidomimetics and other biologically active molecules designed to mimic natural peptides while avoiding their limitations such as poor stability or immunogenicity. The iodine atom also facilitates radiolabeling procedures, making it suitable for use in diagnostic imaging agents.

The growing body of research on iodinated heterocycles underscores their importance as pharmacophores in modern drug discovery. Compounds like tert-butyl 3-2-(cyclobutylmethoxy)ethoxy-4-iodopyrrolidine-1-carboxylate exemplify how structural complexity can be leveraged to develop novel therapeutic agents with tailored biological activities. As computational tools and synthetic techniques continue to evolve, it is anticipated that more derivatives will emerge with enhanced efficacy and improved safety profiles.